(8-methyl-2-oxo-1H-quinolin-3-yl)methyl 2-methoxyacetate

• IUPAC Name: (8-methyl-2-oxo-1H-quinolin-3-yl)methyl 2-methoxyacetate
• InChI: InChI=1S/C14H15NO4/c1-9-4-3-5-10-6-11(14(17)15-13(9)10)7-19-12(16)8-18-2/h3-6H,7-8H2,1-2H3,(H,15,17)
• InChI Key: XCCWRFRACSHYAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C=C(C(=O)N2)COC(=O)COC
• Molecular Formula: C14H15NO4
• DSSTOX Substance ID: DTXSID001326392
• Molecular Weight: 261.27 g/mol
• Solubility: 38.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 714232-06-1

Description

(8-methyl-2-oxo-1H-quinolin-3-yl)methyl 2-methoxyacetate: is a chemical compound with the molecular formula C14H15NO4 It is a derivative of quinoline, a heterocyclic aromatic organic compound

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (8-methyl-2-oxo-1H-quinolin-3-yl)methyl 2-methoxyacetate typically involves the esterification of (8-methyl-2-oxo-1H-quinolin-3-yl)methanol with 2-methoxyacetic acid. The reaction is usually carried out in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions.

Industrial Production Methods: Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve similar esterification reactions with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of carboxylic acid derivatives.

Reduction: Reduction reactions can target the carbonyl group in the quinoline ring, potentially forming alcohol derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines and thiols can be used in substitution reactions under basic conditions.

Major Products:

Oxidation: Carboxylic acid derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted quinoline derivatives.

Scientific Research Applications

Chemistry:

Catalysis: The compound can be used as a ligand in catalytic reactions, particularly in transition metal-catalyzed processes.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology:

Antimicrobial Agents: Derivatives of quinoline, including this compound, have shown potential as antimicrobial agents.

Fluorescent Probes: The compound can be used in the development of fluorescent probes for biological imaging.

Medicine:

Drug Development: The compound’s structure makes it a candidate for drug development, particularly in the treatment of infectious diseases and cancer.

Industry:

Material Science: It can be used in the synthesis of materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of (8-methyl-2-oxo-1H-quinolin-3-yl)methyl 2-methoxyacetate is not well-documented. as a quinoline derivative, it is likely to interact with biological targets such as enzymes and receptors. The compound may exert its effects through the inhibition of enzyme activity or by binding to specific receptors, thereby modulating cellular pathways.

Comparison with Similar Compounds

Quinoline: The parent compound, which shares the quinoline ring structure.

8-methylquinoline: A simpler derivative with a methyl group at the 8-position.

2-methoxyquinoline: A derivative with a methoxy group at the 2-position.

Uniqueness:

Structural Complexity: (8-methyl-2-oxo-1H-quinolin-3-yl)methyl 2-methoxyacetate has a more complex structure compared to its simpler derivatives, which may confer unique chemical and biological properties.

Functional Groups: The presence of both a methoxy group and an ester functionality provides additional sites for chemical modification and potential biological activity.